Cas no 66192-23-2 (2-bromo-4-chloro-1-(chloromethyl)benzene)

• Product Name: 2-bromo-4-chloro-1-(chloromethyl)benzene
• CAS No: 66192-23-2
• MF: C₇H₅BrCl₂
• MW: 239.924599409103
• MDL: MFCD18390319
• CID: 4118049
• PubChem ID: 53638669
• Update Time: 2025-06-08

2-bromo-4-chloro-1-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-chloro-1-(chloromethyl)-
• 2-Bromo-4-chloro-1-(chloromethyl)benzene
• 66192-23-2
• AKOS017552492
• MFCD18390319
• G72358
• EN300-257702
• SCHEMBL26078400
• RCA19223
• 882-361-1
• 2-bromo-4-chloro-1-(chloromethyl)benzene

• MDL： MFCD18390319
• Inchi： 1S/C7H5BrCl2/c8-7-3-6(10)2-1-5(7)4-9/h1-3H,4H2
• InChI Key： SNPYGOQMBFNDLS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCl)Cl

Computed Properties

• Exact Mass: 237.89517g/mol
• Monoisotopic Mass: 237.89517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 2-bromo-4-chloro-1-(chloromethyl)benzene

Professional Introduction to 2-bromo-4-chloro-1-(chloromethyl)benzene (CAS No. 66192-23-2)

2-bromo-4-chloro-1-(chloromethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 66192-23-2, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, featuring a benzene ring substituted with bromine, chlorine, and a chloromethyl group, exhibits versatile reactivity that makes it a valuable building block for the development of novel molecules.

The structural configuration of 2-bromo-4-chloro-1-(chloromethyl)benzene imparts unique chemical properties that are highly advantageous in synthetic chemistry. The presence of both electron-withdrawing and electron-donating substituents on the aromatic ring creates a delicate balance of reactivity, enabling diverse functionalization strategies. Specifically, the chloromethyl group (-CH₂Cl) serves as a versatile handle for further derivatization, while the bromine and chlorine atoms provide additional sites for nucleophilic substitution or metal-catalyzed cross-coupling reactions.

In recent years, 2-bromo-4-chloro-1-(chloromethyl)benzene has garnered attention in the pharmaceutical field due to its potential as a precursor for biologically active compounds. For instance, researchers have explored its utility in constructing heterocyclic scaffolds that mimic natural products with therapeutic properties. The compound’s ability to undergo facile modifications has been leveraged in the synthesis of kinase inhibitors, which are critical targets in oncology research. Studies have demonstrated its role in generating novel analogs with improved pharmacokinetic profiles and reduced toxicity.

Moreover, advancements in green chemistry have prompted investigations into sustainable synthetic routes for 2-bromo-4-chloro-1-(chloromethyl)benzene. Recent publications highlight the use of catalytic systems that minimize waste and energy consumption while maintaining high yields. These innovations align with the growing emphasis on environmentally responsible methodologies in industrial chemistry. The development of such processes not only enhances efficiency but also supports compliance with regulatory standards governing chemical manufacturing.

The agrochemical sector has also recognized the value of 2-bromo-4-chloro-1-(chloromethyl)benzene as a key intermediate in the production of pesticides and herbicides. Its structural features allow for the creation of compounds that exhibit potent activity against pests while exhibiting favorable environmental safety profiles. Researchers are currently investigating its derivatives as candidates for next-generation crop protection agents, aiming to address challenges such as pest resistance and ecological persistence.

From a mechanistic perspective, 2-bromo-4-chloro-1-(chloromethyl)benzene offers fascinating opportunities for exploring reaction pathways that bridge organic synthesis with medicinal chemistry. The interplay between its substituents facilitates diverse transformations, including Friedel-Crafts alkylation, Suzuki-Miyaura coupling, and radical-mediated reactions. Such versatility makes it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures.

The compound’s significance extends beyond academic research; it plays a pivotal role in industrial applications where precision and scalability are paramount. Manufacturers specializing in fine chemicals have integrated 2-bromo-4-chloro-1-(chloromethyl)benzene into their product portfolios due to its reliability and adaptability in large-scale processes. This underscores its importance as a commercial entity within the chemical supply chain.

Looking ahead, the future prospects of 2-bromo-4-chloro-1-(chloromethyl)benzene appear promising as new methodologies and applications continue to emerge. Emerging fields such as materials science and nanotechnology may uncover additional uses for this versatile intermediate, further expanding its utility across multiple disciplines. As innovation drives progress, 2-bromo-4-chloro-1-(chloromethyl)benzene is poised to remain a cornerstone of synthetic chemistry for years to come.